Cas no 116632-14-5 (3-iodonaphthalen-2-amine)

• Product Name: 3-iodonaphthalen-2-amine
• CAS No: 116632-14-5
• MF: C₁₀H₈IN
• MW: 269.081694602966
• MDL: MFCD12028563
• CID: 1208075
• PubChem ID: 11425663
• Update Time: 2025-07-01

3-iodonaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-iodonaphthalen-2-amine
• SureCN1672114
• 2-AMINO-3-IODONAPHTHALENE
• 2-Naphthalenamine, 3-iodo-
• CTK4A9913
• 3-iodo-[2]naphthylamine
• AGN-PC-008V0T
• AG-D-38149
• BB 0261727
• 3-Jod-[2]naphthylamin
• 3-Jod-2-amino-naphthalin
• 3-iodo-2-aminonaphthalene
• 3-iodo-2-naphthylamine
• 2-Naphthalenamine,3-iodo
• A922129
• SCHEMBL1672114
• DTXSID50465524
• DS-12166
• SY045819
• 116632-14-5
• MFCD12028563
• CS-0134563
• AKOS015854878
• DB-083947

• MDL： MFCD12028563
• Inchi： 1S/C10H8IN/c11-9-5-7-3-1-2-4-8(7)6-10(9)12/h1-6H,12H2
• InChI Key： KAOTXIGLMDOHJJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C2C=CC=CC2=C1)N

Computed Properties

• Exact Mass: 268.97000
• Monoisotopic Mass: 268.97015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.60780

3-iodonaphthalen-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-iodonaphthalen-2-amine

Comprehensive Overview of 3-Iodonaphthalen-2-amine (CAS No. 116632-14-5): Properties, Applications, and Research Insights

3-Iodonaphthalen-2-amine (CAS No. 116632-14-5) is a halogenated aromatic amine derivative that has garnered significant attention in organic synthesis and pharmaceutical research. This compound, characterized by its naphthalene backbone substituted with an iodine atom at the 3-position and an amino group at the 2-position, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its unique structural features make it a valuable building block for cross-coupling reactions, palladium-catalyzed transformations, and fluorescence-based probes, aligning with current trends in sustainable chemistry and precision medicine.

In recent years, the demand for iodinated naphthalene derivatives like 3-Iodonaphthalen-2-amine has surged due to their role in OLED materials and organic semiconductors. Researchers are actively exploring its potential in optoelectronic devices, where its electron-rich aromatic system and halogen substituent enable tunable luminescence properties. This aligns with the global push for energy-efficient technologies, a topic frequently searched in scientific databases and AI-driven platforms. Additionally, its application in bioconjugation and proteomics highlights its relevance in cutting-edge drug discovery workflows.

The synthesis of 3-Iodonaphthalen-2-amine typically involves direct iodination of naphthalene precursors or Buchwald-Hartwig amination strategies, reflecting modern preferences for atom-economical methods. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for verifying its purity, a key concern for users searching for high-purity intermediates. Environmental and safety considerations also drive interest in green solvent alternatives for its processing, a hotspot in sustainable chemistry discussions.

From a commercial perspective, CAS No. 116632-14-5 is often sought after by suppliers specializing in fine chemicals and custom synthesis. Its stability under inert conditions and compatibility with microwave-assisted reactions further enhance its utility in high-throughput screening. As AI-powered platforms increasingly guide chemical procurement, optimizing product listings with technical descriptors like reaction scalability and structural analogs can improve visibility in search results.

Ongoing research explores the compound’s role in photoredox catalysis and C-H activation, addressing trending queries about catalytic efficiency and selective functionalization. Its potential in bioimaging applications, particularly when coupled with nanoparticle carriers, resonates with interdisciplinary studies merging chemistry and nanotechnology. For laboratories focusing on molecular tagging or ligand design, this compound offers a balance of reactivity and modularity.

In summary, 3-Iodonaphthalen-2-amine (CAS No. 116632-14-5) exemplifies the convergence of traditional organic chemistry with contemporary technological demands. Its adaptability across material science, medicinal chemistry, and catalysis ensures sustained relevance in both academic and industrial settings, while SEO-optimized content around its synthetic routes and emerging applications can effectively engage target audiences.